Cas no 63898-00-0 (Methyl 2-hydroxy-6-[2-(4-hydroxyphenyl)ethyl]benzoate)

Methyl 2-hydroxy-6-[2-(4-hydroxyphenyl)ethyl]benzoate structure
63898-00-0 structure
Product Name:Methyl 2-hydroxy-6-[2-(4-hydroxyphenyl)ethyl]benzoate
CAS No:63898-00-0
MF:C16H16O4
MW:272.295845031738
CID:1668841
PubChem ID:45073766
Update Time:2025-04-21

Methyl 2-hydroxy-6-[2-(4-hydroxyphenyl)ethyl]benzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2-hydroxy-6-[2-(4-hydroxyphenyl)ethyl]benzoate
    • Benzoic a<wbr>
    • LogP
    • 2-HYDROXY-6-[2-(4-HYDROXY-PHENYL)-ETHYL]-BENZOIC ACID METHYL ESTERLUNULARIC ACID METHYL ESTER
    • Benzoic acid, 2-hydroxy-6-[2-(4-hydroxyphenyl)ethyl]-, methyl ester
    • 2-Hydroxy-6-[2-(4-hydroxyphenyl)ethyl]benzoic acid Methyl ester
    • Lunularic Acid Methyl Ester
    • MFCD10574841
    • 63898-00-0
    • AKOS017343569
    • Inchi: 1S/C16H16O4/c1-20-16(19)15-12(3-2-4-14(15)18)8-5-11-6-9-13(17)10-7-11/h2-4,6-7,9-10,17-18H,5,8H2,1H3
    • InChI Key: JBLUWOHBXBPOKU-UHFFFAOYSA-N
    • SMILES: OC1=CC=CC(=C1C(=O)OC)CCC1C=CC(=CC=1)O

Computed Properties

  • Exact Mass: 272.10488
  • Monoisotopic Mass: 272.105
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 310
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66.8A^2
  • XLogP3: 3.8

Experimental Properties

  • Density: 1.251
  • Boiling Point: 429.393°C at 760 mmHg
  • Flash Point: 157.966°C
  • Refractive Index: 1.613
  • PSA: 66.76

Methyl 2-hydroxy-6-[2-(4-hydroxyphenyl)ethyl]benzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1661353-1g
Methyl 2-hydroxy-6-(4-hydroxyphenethyl)benzoate
63898-00-0 98%
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¥1923.00 2024-05-05
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1661353-5g
Methyl 2-hydroxy-6-(4-hydroxyphenethyl)benzoate
63898-00-0 98%
5g
¥5105.00 2024-05-05
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